Cas no 2171916-23-5 (4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol)

• Product Name: 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol
• CAS No: 2171916-23-5
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5565926
• PubChem ID: 165597120
• Update Time: 2025-06-09

4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [4-(dimethyl-1,3-thiazol-2-yl)oxan-4-yl]methanol
• EN300-1627282
• 2171916-23-5
• 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol

• Inchi： 1S/C11H17NO2S/c1-8-9(2)15-10(12-8)11(7-13)3-5-14-6-4-11/h13H,3-7H2,1-2H3
• InChI Key： NUMRAEBCXFXGAT-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C1(CO)CCOCC1

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol

Introduction to 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol (CAS No. 2171916-23-5)

4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol, also known by its CAS number 2171916-23-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles and oxanes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol make it a promising candidate for various drug development initiatives.

The molecular structure of 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol consists of a thiazole ring attached to a tetrahydrofuran (oxane) ring through a methylene bridge. The thiazole ring is further substituted with two methyl groups at the 1 and 3 positions, which contribute to its stability and bioavailability. The oxane ring provides additional flexibility and solubility, making the compound suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal protection and neuroinflammation. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol exhibits potent anti-inflammatory properties by inhibiting the activation of microglial cells, which are major contributors to neuroinflammation.

In addition to its neuroprotective effects, 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of cell cycle regulatory proteins and the activation of pro-apoptotic signaling pathways. These findings suggest that 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, making it suitable for oral administration. Furthermore, it demonstrates low toxicity and high selectivity towards target tissues, which are crucial factors for its potential clinical use.

In terms of safety and toxicity, preclinical studies have indicated that 4-(dimethyl-1,3-thiazol-2-yl)oxan-4-ylmethanol is generally well-tolerated at therapeutic doses. However, as with any new compound entering clinical trials, comprehensive safety assessments are essential to ensure its long-term safety profile. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various disease models.

The synthesis of 4-(dimethyl-1,3-thiazol-2-yloxan)-4-yloxymethanol involves several steps that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 2-aminothiazole with an appropriate aldehyde or ketone followed by ring closure to form the oxane ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process.

In conclusion, 4-(dimethyl-1,3-thiazol)-2-yloxan)-4-yloxymethanol (CAS No. 2171916-23-5) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.